Cas no 1891232-83-9 (O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine)

• Product Name: O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine
• CAS No: 1891232-83-9
• MF: C₉H₁₂FNO₃
• MW: 201.194886207581
• CID: 5869827
• PubChem ID: 117289880
• Update Time: 2025-10-18

O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine
• O-[(3-fluoro-2,6-dimethoxyphenyl)methyl]hydroxylamine
• 1891232-83-9
• EN300-1790500

• Inchi： 1S/C9H12FNO3/c1-12-8-4-3-7(10)9(13-2)6(8)5-14-11/h3-4H,5,11H2,1-2H3
• InChI Key： DZSDQSVKKXUDJD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CON)=C1OC)OC

Computed Properties

• Exact Mass: 201.08012141g/mol
• Monoisotopic Mass: 201.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.7Ų

Additional information on O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine

O-(3-Fluoro-2,6-Dimethoxyphenyl)Methylhydroxylamine: A Comprehensive Overview

The compound with CAS No. 1891232-83-9, commonly referred to as O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, physical and chemical properties, and biological applications of this compound, supported by the latest research findings.

Chemical Structure and Synthesis: The molecular structure of O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine consists of a phenyl ring substituted with a fluorine atom at the 3-position and methoxy groups at the 2 and 6 positions. The hydroxylamine group (-NHOH) is attached to the methyl group (-CH3), which is further connected to the phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule. Recent studies have explored novel synthetic routes to enhance the efficiency of its production, including microwave-assisted synthesis and catalytic methods that reduce reaction time and costs.

Physical and Chemical Properties: The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its hydroxylamine group contributes to its reactivity in various chemical reactions, making it a valuable intermediate in organic synthesis. Research has also highlighted its stability under neutral conditions, though it tends to decompose under strongly acidic or basic environments.

Biological Applications: One of the most promising areas for O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine is in the field of pharmacology. Recent studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. For instance, researchers have utilized this compound as a key building block in the development of novel inhibitors targeting specific enzymes involved in viral replication.

Environmental Impact: Understanding the environmental fate of chemical compounds is crucial for their sustainable use. Studies on O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on soil microbiota and ecosystems.

Safety Considerations: While handling O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine, it is essential to adhere to standard laboratory safety protocols. Although not classified as a hazardous material under current regulations, prolonged exposure may cause irritation to the eyes and skin. Proper ventilation and personal protective equipment are recommended during synthesis and handling.

In conclusion, O-(3-fluoro-2,6-dimethoxyphenyl)methylhydroxylamine stands out as a versatile compound with significant potential across multiple domains. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in modern organic chemistry research.